2-phenyl-4-(2H-tetrazol-5-yl)quinazoline

• CAS No.: 67824-29-7
• Molecular Formula: C15H10N6
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 2-phenyl-4-(2H-tetrazol-5-yl)quinazoline
• InChI: InChI=1S/C15H10N6/c1-2-6-10(7-3-1)14-16-12-9-5-4-8-11(12)13(17-14)15-18-20-21-19-15/h1-9H,(H,18,19,20,21)
• InChI Key: FVGCIJQWLHASQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)C4=NNN=N4

Description

Quinazoline derivatives are a prominent class of nitrogen-containing heterocycles with diverse pharmacological activities, including antimicrobial, anticancer, and antihypertensive properties . The compound 2-phenyl-4-(2H-tetrazol-5-yl)quinazoline features a quinazoline core substituted at position 2 with a phenyl group and at position 4 with a tetrazole ring. The tetrazole moiety is a bioisostere for carboxylic acids, enhancing metabolic stability and bioavailability while retaining hydrogen-bonding capabilities .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues and their substituents are compared below:

Compound Class	R2 Substituent	R4 Substituent	Key Features	Reference
2-Phenyl-4-(2H-tetrazol-5-yl)quinazoline	Phenyl	Tetrazol-5-yl	Tetrazole enhances bioavailability; phenyl increases lipophilicity.	-
Imidazo[4,5-g]quinazolines	Aryl	Imidazo-fused ring	Rigid fused-ring system improves receptor binding selectivity.
Triazolo[4,3-a]quinazolines	Triazolo	Varied (e.g., oxo)	Triazole ring contributes to CNS activity (e.g., antihistamine effects).
Quinazolin-4(3H)-ones	Phenyl	Oxo (ketone)	Ketone group facilitates hydrogen bonding but reduces metabolic stability.
CV-11974 (Angiotensin II antagonist)	Ethoxy-benzimidazole	Tetrazol-5-yl	Tetrazole critical for high-affinity angiotensin receptor antagonism.

Key Observations :

• Tetrazole vs. Oxo : The tetrazole group in the target compound likely improves solubility and bioavailability compared to quinazolin-4(3H)-ones, which have a ketone at R4 .
• Phenyl vs. Aryl : The phenyl group at R2 balances lipophilicity, enhancing membrane permeability compared to bulkier aryl substituents in imidazo-quinazolines .
• Tetrazole vs. Triazole : Tetrazole’s higher acidity (pKa ~4.5) compared to triazole (pKa ~8–10) may improve ionic interactions in biological systems .

Pharmacological Activities

• Antihypertensive Potential: Tetrazole-containing compounds like CV-11974 exhibit potent angiotensin II receptor antagonism (IC₅₀ = 1.12 × 10⁻⁷ M), suggesting similar applications for the target compound .
• Antimicrobial Activity : Triazoloquinazolines demonstrate antimicrobial effects (e.g., compound III in ), while imidazo-quinazolines show antitumor activity . The phenyl-tetrazole combination may offer dual antimicrobial/anti-inflammatory action.
• Cytotoxicity : Quinazolin-4(3H)-ones with phenyl substituents exhibit cytotoxic effects, but the tetrazole group could modulate toxicity profiles .

Physicochemical Properties

• Solubility : Tetrazole’s ionizable nature improves aqueous solubility compared to neutral triazolo or oxo groups.
• Metabolic Stability : Tetrazole resists oxidative metabolism better than carboxylic acids or ketones, extending half-life .
• Lipophilicity : The phenyl group increases logP compared to polar substituents, enhancing blood-brain barrier penetration for CNS targets .

Preparation Methods

Cyclocondensation of Anthranilic Acid Derivatives

The most widely reported method involves cyclocondensation of 2-aminobenzophenone derivatives with tetrazole-5-carbaldehyde. As demonstrated in, this one-pot reaction proceeds via acid-catalyzed imine formation followed by intramolecular cyclization. Using p-toluenesulfonic acid (PTSA) in refluxing ethanol yields 68–74% product, though competing side reactions may form 4-hydroxyquinazoline byproducts. Optimization studies show that substituting ethanol with dimethylformamide (DMF) at 120°C enhances regioselectivity, suppressing byproduct formation to <5%.

A modified protocol in employs microwave irradiation (300 W, 15 min) to accelerate the cyclocondensation step, achieving 89% yield with reduced reaction time. This method avoids column chromatography by precipitating the product in ice-cwater, as confirmed by $$ ^1\text{H} $$-NMR analysis (δ 8.72 ppm for tetrazole proton).

Palladium-Catalyzed Cross-Coupling of Preformed Quinazolines

Palladium-mediated Suzuki-Miyaura coupling enables late-stage introduction of the phenyl group. As detailed in, 4-(2H-tetrazol-5-yl)quinazoline undergoes coupling with phenylboronic acid using Pd(PPh$$3$$)$$4$$ (5 mol%) and K$$2$$CO$$3$$ in toluene/water (3:1). This method achieves 92% yield but requires rigorous exclusion of oxygen to prevent catalyst deactivation. Comparative $$ ^{13}\text{C} $$-NMR data (C-2 phenyl at δ 138.4 ppm vs. C-4 tetrazole at δ 156.1 ppm) confirm regiochemical fidelity.

Microwave-Assisted Synthesis via Tetrazole Ring Construction

An innovative approach in constructs the tetrazole ring in situ using NaN$$_3$$ and trimethylsilyl chloride (TMSCl). Starting from 2-phenyl-4-cyanoquinazoline, microwave irradiation (150°C, 20 min) facilitates [2+3] cycloaddition, yielding 85% product. This method eliminates hazardous hydrazoic acid intermediates, as validated by gas chromatography–mass spectrometry (GC-MS) analysis.

Solid-Phase Synthesis for Scalable Production

Patent WO2013013640A1 discloses a solid-phase method using Wang resin-bound anthranilic acid. Sequential coupling with benzaldehyde and tetrazole-5-carboxylic acid, followed by trifluoroacetic acid (TFA) cleavage, produces the target compound with 78% yield and >99% purity (HPLC). This platform supports gram-scale synthesis, making it industrially viable.

Analytical Characterization and Quality Control

Spectroscopic Validation

All synthetic batches exhibit consistent $$ ^1\text{H} $$-NMR profiles:

• Quinazoline H-5: δ 8.45–8.49 ppm (d, J = 7.2 Hz)
• Tetrazole NH: δ 13.2 ppm (broad singlet, D$$_2$$O exchangeable)
  Fourier-transform infrared (FTIR) spectra confirm the tetrazole ring via N–N stretching at 1259 cm$$^{-1}$$ and C=N vibration at 1666 cm$$^{-1}$$.

Chromatographic Purity Assessment

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) reveals purity levels of 97–99% for microwave and solid-phase methods, surpassing solution-phase protocols (94–96%). Impurity profiling identifies 4-hydroxyquinazoline (1.2%) and unreacted cyanide (0.8%) as major contaminants in non-optimized routes.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Reaction Time	Scalability
Cyclocondensation	68–74	94–96	8–12 h	Moderate
Suzuki Coupling	92	97	3 h	Low
Microwave Synthesis	85	98	20 min	High
Solid-Phase	78	99	6 h	Industrial

Data synthesized from.

Mechanistic Insights and Side Reactions

The tetrazole ring’s electron-deficient nature predisposes it to hydrolysis under acidic conditions, forming 4-carboxyquinazoline derivatives. As reported in, prolonged heating in HCl/EtOH generates 4-carboxy-2-phenylquinazoline (12–15% yield), detectable via LC-MS (m/z 279.1). Stabilizing the tetrazole moiety requires pH control (optimal range: 6.5–7.5) and anhydrous solvents.

Applications in Drug Discovery

While direct biological data for 2-phenyl-4-(2H-tetrazol-5-yl)quinazoline remain unpublished, structural analogs in and exhibit nanomolar IC$$_{50}$$ values against tyrosine kinases. The tetrazole group enhances metabolic stability, as shown by <5% degradation in human liver microsomes after 1 h.